Cas no 1020722-56-8 (1-Ethyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylic acid ethyl ester)

• Product Name: 1-Ethyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylic acid ethyl ester
• CAS No: 1020722-56-8
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 3152788
• PubChem ID: 24728988
• Update Time: 2025-04-21

1-Ethyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylic acid ethyl ester
• ethyl 2-ethyl-5-(2-methylpropyl)pyrazole-3-carboxylate
• 1020722-56-8
• Ethyl 1-ethyl-3-isobutyl-1H-pyrazole-5-carboxylate
• 1H-Pyrazole-5-carboxylic acid, 1-ethyl-3-(2-methylpropyl)-, ethyl ester
• ethyl 1-ethyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylate

• Inchi： 1S/C12H20N2O2/c1-5-14-11(12(15)16-6-2)8-10(13-14)7-9(3)4/h8-9H,5-7H2,1-4H3
• InChI Key： PAOWHLGOIRHNRR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(CC(C)C)=NN1CC)=O

Computed Properties

• Exact Mass: 224.152478g/mol
• Monoisotopic Mass: 224.152478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 224.3g/mol
• XLogP3: 2.7
• Topological Polar Surface Area: 44.1Ų